Hexakis(2,2-difluoroethoxy)phosphazene
Overview
Description
Hexakis(2,2-difluoroethoxy)phosphazene is a compound featuring a phosphorus-nitrogen backbone adorned with two fluorine atoms and two ethoxy groups . Its versatility has led to its application as a reagent in organic synthesis, a catalyst in polymerization reactions, and a ligand in coordination chemistry .
Molecular Structure Analysis
The molecular formula of this compound is C12H18F12N3O6P3 . The molecular weight is 621.19 .Physical And Chemical Properties Analysis
This compound has a melting point of 41-42 °C .Scientific Research Applications
Synthesis of Phosphazene Materials Containing Hydroxyl Groups : Phosphazenes, including Hexakis(2,2-difluoroethoxy)phosphazene, are used in the synthesis of materials with hydroxyl groups, which have potential applications in the development of new polymers and materials science (Medici et al., 1992).
Polymer Nanofibers : Hexakis(2,2,2–trifluoroethoxy)-cyclo-triphosphazene, a closely related compound, has been utilized as an additive in common polymers. These phosphazene derivatives enhance the hydrophobic properties of nanofibers, useful in surface protection and long-term object storage (Kopecká et al., 2020).
Fire Retardants for Poly(butylene terephthalate) : Phosphorus-nitrogen compounds, including various phosphazenes, have been investigated as fire retardants in poly(butylene terephthalate), indicating their potential in enhancing material safety (Levchik et al., 2000).
Formation of Polymeric Phosphazenes : Hexakis(2,2,2-trifluorethoxy)cyclotriphosphazene reacts with borontrichloride to form a variety of polymeric phosphazenes, indicating its role in the formation of novel polymers (Horn & Kolkmann, 1982).
Development of Novel Photoinitiators and Polymers : Hexakis(4-oxazolinophenoxy)cyclophosphazene, a derivative of this compound, has been used to create photoinitiators and polymers with higher molecular weight and improved mechanical properties (Po' et al., 2001).
Nonflammable Phosphazene-Based Epoxy Resin : Research has focused on synthesizing nonflammable, phosphazene-based epoxy resins with potential applications in electric and electronic fields, emphasizing environmental and health considerations (Liu & Wang, 2009).
Epoxy Oligomers from Eugenol Cyclotriphosphazene Derivatives : Oligomers of hexakis(4-allyl-2-methoxyphenoxy)cyclotriphosphazene, related to this compound, have been synthesized, showcasing their potential in polymer science (Kireev et al., 2008).
Field Desorption Mass Spectrometry : Hexakis (multifluoroalkoxy)cyclotriphosphazenes, including derivatives of this compound, are used as high molecular weight reference compounds in field desorption mass spectrometry (Olson, Rinehart, & Cook, 1977).
Synthesis of Phosphazene Materials with Double Bonds and Epoxide Groups : Hexakis(4-hydroxyphenoxy)cyclophosphazene, related to this compound, has been modified to introduce ethylenic and epoxide functionalities, showing potential in chemical engineering (Fantin et al., 1993).
Novel Phosphazene-Metal Complexes : Hexakis(2-pyridyloxy)cyclotriphosphazene, another derivative, reacts with CuCl2 to form novel polymeric phosphazene–metal complexes, indicating applications in coordination chemistry (Ainscough et al., 1999).
Safety and Hazards
Hexakis(2,2-difluoroethoxy)phosphazene may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is recommended to wash with plenty of water .
properties
IUPAC Name |
2,2,4,4,6,6-hexakis(2,2-difluoroethoxy)-1,3,5-triaza-2λ5,4λ5,6λ5-triphosphacyclohexa-1,3,5-triene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18F12N3O6P3/c13-7(14)1-28-34(29-2-8(15)16)25-35(30-3-9(17)18,31-4-10(19)20)27-36(26-34,32-5-11(21)22)33-6-12(23)24/h7-12H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZENPVEFDWIHAJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)F)OP1(=NP(=NP(=N1)(OCC(F)F)OCC(F)F)(OCC(F)F)OCC(F)F)OCC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18F12N3O6P3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30660131 |
Source
|
| Record name | Hexakis(2,2-difluoroethoxy)cyclotriphosphazene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30660131 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
621.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
186817-57-2 |
Source
|
| Record name | Hexakis(2,2-difluoroethoxy)cyclotriphosphazene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30660131 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hexakis(1H,1H,2H-perfluoroethoxy)phosphazene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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